Cas no 2023918-95-6 (tert-butyl N-2-amino-3-(5-chlorothiophen-3-yl)propylcarbamate)

• Product Name: tert-butyl N-2-amino-3-(5-chlorothiophen-3-yl)propylcarbamate
• CAS No: 2023918-95-6
• MF: C₁₂H₁₉ClN₂O₂S
• MW: 290.809460878372
• CID: 5841666
• PubChem ID: 165681182
• Update Time: 2025-05-27

tert-butyl N-2-amino-3-(5-chlorothiophen-3-yl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-3-(5-chlorothiophen-3-yl)propylcarbamate
• EN300-1888945
• 2023918-95-6
• tert-butyl N-[2-amino-3-(5-chlorothiophen-3-yl)propyl]carbamate

• Inchi： 1S/C12H19ClN2O2S/c1-12(2,3)17-11(16)15-6-9(14)4-8-5-10(13)18-7-8/h5,7,9H,4,6,14H2,1-3H3,(H,15,16)
• InChI Key： ZQDDYJVYZRASNA-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CS1)CC(CNC(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 290.0855767g/mol
• Monoisotopic Mass: 290.0855767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 92.6Ų

Additional information on tert-butyl N-2-amino-3-(5-chlorothiophen-3-yl)propylcarbamate

Comprehensive Overview of tert-butyl N-2-amino-3-(5-chlorothiophen-3-yl)propylcarbamate (CAS No. 2023918-95-6)

The compound tert-butyl N-2-amino-3-(5-chlorothiophen-3-yl)propylcarbamate (CAS No. 2023918-95-6) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a 5-chlorothiophene moiety and a tert-butyl carbamate group, this compound serves as a versatile intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of kinase inhibitors and protease-targeted therapies, which align with current trends in precision medicine.

One of the most searched questions related to this compound is: "What is the role of tert-butyl N-2-amino-3-(5-chlorothiophen-3-yl)propylcarbamate in drug development?" The answer lies in its ability to act as a protective group for amines during multi-step synthetic processes. The tert-butyloxycarbonyl (Boc) group is widely used in peptide synthesis, and its incorporation into this molecule enhances stability and solubility, making it invaluable for medicinal chemistry applications. Recent studies highlight its utility in creating novel small-molecule therapeutics, especially for inflammatory and metabolic disorders.

From an SEO perspective, keywords like "5-chlorothiophene derivatives", "Boc-protected amines", and "CAS 2023918-95-6 applications" are frequently queried in scientific databases. This reflects growing interest in heterocyclic compounds with thiophene scaffolds, which are pivotal in designing drugs with improved bioavailability. The chlorinated thiophene ring in this compound also contributes to enhanced electrophilic properties, a feature leveraged in cross-coupling reactions for catalysis research.

Another hot topic is the compound’s relevance to green chemistry. Researchers are investigating solvent-free synthetic routes for tert-butyl N-2-amino-3-(5-chlorothiophen-3-yl)propylcarbamate to reduce environmental impact. This aligns with global demands for sustainable chemical processes, a subject dominating conferences like the ACS Green Chemistry Institute. Analytical techniques such as HPLC purity testing and NMR structural elucidation are critical for quality control, further emphasizing its industrial importance.

In summary, tert-butyl N-2-amino-3-(5-chlorothiophen-3-yl)propylcarbamate (CAS No. 2023918-95-6) represents a convergence of synthetic utility and biomedical potential. Its applications span from peptide mimetics to material science, addressing key challenges in modern chemistry. As AI-driven drug discovery accelerates, compounds like this will remain at the forefront of innovation, answering the persistent question: "How can functionalized thiophenes advance next-generation therapeutics?"